3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C18H20N2O5/c1-12-5-4-6-14(9-12)24-11-17(21)25-20-18(19)13-7-8-15(22-2)16(10-13)23-3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: QYDMKKRITUAQJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide, also known as DMAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DMAPA is a synthetic compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and proteins involved in cell growth and proliferation. 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and growth.
Biochemical and Physiological Effects:
3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of various pathogens, and inhibit the production of pro-inflammatory cytokines. In addition, 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have antioxidant properties, and it has been reported to scavenge free radicals and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide in lab experiments is its high purity and stability. 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been reported to be stable under various conditions, and it can be easily synthesized in high purity. However, one limitation of using 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide in lab experiments is its potential toxicity. 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been reported to be toxic to some cell lines, and caution should be taken when handling and using this compound.

Future Directions

There are many future directions for the study of 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide. One area of research is the development of 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide-based drugs for the treatment of cancer, fungal infections, and bacterial infections. Another area of research is the investigation of the mechanism of action of 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide, and the identification of the enzymes and proteins targeted by this compound. In addition, the potential use of 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide as an antioxidant and anti-inflammatory agent should be further explored. Overall, the study of 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has the potential to lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide can be synthesized through various methods, including the reaction of 3,4-dimethoxyaniline with 3-methylphenol, followed by acetylation with acetic anhydride and then reaction with phosgene to yield the desired product. Another method involves the reaction of 3,4-dimethoxyaniline with 3-methylphenoxyacetic acid, followed by acetylation with acetic anhydride and then reaction with phosgene. Both methods have been reported to yield high purity 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have potential applications in the field of medicinal chemistry. It has been reported to have anticancer properties, and studies have shown that it can induce apoptosis in cancer cells. 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has also been reported to have antifungal and antibacterial properties, and studies have shown that it can inhibit the growth of various pathogens. In addition, 3,4-dimethoxy-N'-{[(3-methylphenoxy)acetyl]oxy}benzenecarboximidamide has been reported to have anti-inflammatory properties, and it has been shown to inhibit the production of pro-inflammatory cytokines.